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Compound of Interest

Compound Name: Isopropyllithium

Cat. No.: B161069

An In-Depth Technical Guide to Isopropyllithium Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isopropyllithium (i-PrLi) is a highly reactive organolithium reagent widely utilized in organic
synthesis as a strong, non-nucleophilic base and as a nucleophile for introducing the isopropyl
group.[1] Its utility is counterbalanced by significant hazards, primarily its pyrophoric nature,
which necessitates stringent safety protocols and specialized handling techniques. This guide
provides a comprehensive overview of the safety precautions, handling guidelines, emergency
procedures, and disposal methods for isopropyllithium, intended for experienced laboratory
personnel.

Hazard Identification and Physicochemical
Properties

Isopropyllithium is a colorless liquid that poses multiple significant safety risks.[1][2] It is
pyrophoric, meaning it can ignite spontaneously upon contact with air.[1][3] Furthermore, it
reacts violently with water, releasing flammable hydrogen gas that can also ignite.[1] Direct
contact causes severe skin and eye burns, and inhalation can lead to respiratory irritation and
other health issues.[1][4]

Table 1: GHS Hazard Classifications for Isopropyllithium
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Hazard Class GHS Code Signal Word Hazard Statement
Catches fire
Pyrophoric Liquids H250 Danger spontaneously if
exposed to air.[3]
In contact with water
Substances which in releases flammable
contact with water, H260 Danger gases which may
emit flammable gases ignite spontaneously.
[3]
Causes severe skin
Skin
) o H314 Danger burns and eye
Corrosion/Irritation
damage.[1][3]
Specific target organ
o May cause
toxicity, single ] )
H336 Warning drowsiness or
exposure (Central o
dizziness.[5]
nervous system)
Hazardous to the Toxic to aquatic life
aquatic environment, H411 - with long lasting
long-term hazard effects.[5]
Table 2: Physicochemical and Safety Data for Isopropyllithium
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Property Value Citation(s)
Molecular Formula CsHyLi [2]
Molecular Weight 50.03 g/mol

Appearance Colorless liquid [11[2]
Density 0.632 g/mL at 25 °C [5]

Boiling Point 35-36 °C [5]

Flash Point -35 °C (-31 °F) - closed cup

Storage Temperature 2-8 °C [5]

4.3 - Hazardous materials
Storage Class Code which emit flammable gases

upon contact with water.

Personal Protective Equipment (PPE)

Due to the severe hazards associated with isopropyllithium, a stringent PPE protocol is
mandatory. All work must be conducted within a certified chemical fume hood or a glove box.[6]

[7]

Table 3: Recommended Personal Protective Equipment
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PPE Category Specification Rationale Citation(s)
A flame-resistant (FR)
lab coat (e.g., made
from Nomex) must be Provides protection

Body Protection worn over natural fiber  from fire in case of [6]

clothing. Avoid easily
ignited materials like

nylon or polyester.

accidental ignition.

Hand Protection

Double gloving is
required: wear nitrile
gloves underneath a
pair of chemical-
resistant neoprene or

butyl rubber gloves.

The outer glove
provides primary
chemical resistance,
while the inner nitrile
[6]
glove offers
secondary protection.
Nitrile gloves alone

are combustible.

Eye Protection

Tightly fitting safety
goggles or a full-face
shield are required.
Standard safety
glasses with side
shields are

insufficient.

Protects against
splashes of the
[81[°]

corrosive and

pyrophoric reagent.

Footwear

Fully enclosed,
chemical-resistant
footwear must be
worn. Open-toed
shoes are strictly
prohibited.

Protects feet from

[6]

potential spills.

Storage and Handling

Proper storage and handling are critical to prevent accidents. Isopropyllithium must be

rigorously protected from exposure to air and moisture.[7]
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Storage

o Store isopropyllithium solutions under an inert atmosphere (e.g., argon or nitrogen).[2]

o Keep containers in a cool, dry, and well-ventilated area, away from heat sources, sparks, or
open flames.[8] The recommended storage temperature is between 2-8°C.[5]

 Isopropyllithium is typically supplied in Sure/Seal™ bottles, which are designed to maintain
an inert atmosphere and allow for safe reagent transfer.[6] For long-term storage, the septum
should be secured with copper wire, and the plastic cap replaced after each use.[6]

Handling and Transfer Protocols

Working alone with pyrophoric reagents is strongly discouraged.[6] All transfers and
manipulations must be performed under an inert atmosphere using either a fume hood or a
glovebox.[6][7]

Experimental Protocol: Transfer of Isopropyllithium via Syringe

This protocol outlines the standard procedure for transferring isopropyllithium from a
Sure/Seal™ Dbottle to a reaction vessel under an inert atmosphere.

e Preparation:

o Ensure the reaction flask is oven-dried, assembled while hot, and thoroughly purged with
a dry inert gas (argon or nitrogen).

o Securely clamp the Sure/Seal™ bottle containing isopropyllithium.

o Select a clean, dry syringe of appropriate size, equipped with a long needle. The use of
smaller syringes is encouraged to minimize risk.[7] For transfers over 20 mL, a double-
tipped needle (cannula) is recommended.[6]

o Purge the syringe with inert gas by drawing the gas into the syringe and expelling it three
times.

e Transfer:
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o Puncture the septum of the Sure/Seal™ bottle with the inert gas inlet needle.

o With the syringe needle tip positioned in the headspace above the liquid, gently pressurize
the bottle with the inert gas.

o Insert the needle of the purged syringe through the septum and into the isopropyllithium
solution.

o Slowly draw the desired volume of liquid into the syringe. The positive pressure in the
bottle will assist this process.

o To remove any gas bubbles from the syringe, invert it and carefully push the bubbles out
into the bottle's headspace. Withdraw any excess reagent back into the bottle.[6]

o

Withdraw the syringe from the bottle.

¢ Addition to Reaction:

o Immediately insert the needle of the filled syringe through the septum of the prepared
reaction flask.

o Slowly add the isopropyllithium to the reaction mixture. Be aware that the reaction may
be exothermic.[6]

e Cleaning:

o After dispensing the reagent, immediately quench the residual material in the syringe by
drawing up a quenching solution (see Section 6.0 Disposal).
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Workflow for Safe Syringe Transfer of Isopropyllithium.
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Emergency Procedures

Immediate and correct response to an isopropyllithium-related incident is crucial to minimize

harm. A container of powdered lime, dry sand, or another non-combustible material should be

kept within arm's length during all procedures.[7]

Spills

Small Spill (<1 L): If properly trained, evacuate others from the area. Wearing full PPE, cover
the spill with powdered lime, dry sand, or another non-combustible absorbent. Do not use
water or a carbon dioxide extinguisher.[10] Once the material is fully smothered, collect it
using non-sparking tools into a sealed container for hazardous waste disposal.[11]

Large Spill (>1 L): Evacuate the laboratory immediately and activate the fire alarm. Call
emergency services.[10]

Fire

An isopropyllithium fire must not be extinguished with water, as this will exacerbate the fire.
[10]

A standard dry powder (ABC) fire extinguisher is the recommended extinguishing agent.[7]
Class D extinguishers, designed for combustible metals, are not recommended for
organolithium reagent fires.[7]

If a person's clothing catches fire, they should use the safety shower immediately and
remove contaminated clothing.[6][10] Seek immediate medical attention.

First Aid

Skin Contact: Remove contaminated clothing and flush the affected area with copious
amounts of water for at least 15 minutes in an emergency shower.[10] Seek immediate
medical attention.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes at
an eyewash station, holding the eyelids open.[5] Remove contact lenses if possible.[5] Seek
immediate medical attention.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b161069?utm_src=pdf-body
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Pyrophoric%20Organolithium_Reagents_v_2-fillable-logoFix%20%281%29_1.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/OrganolithiumReagents.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_AR_A014418.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/OrganolithiumReagents.pdf
https://www.benchchem.com/product/b161069?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/OrganolithiumReagents.pdf
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Pyrophoric%20Organolithium_Reagents_v_2-fillable-logoFix%20%281%29_1.pdf
https://www.njit.edu/environmentalsafety/sites/njit.edu.environmentalsafety/files/Pyrophoric%20Organolithium_Reagents_v_2-fillable-logoFix%20%281%29_1.pdf
https://ehs.ucr.edu/sites/default/files/2019-05/procedures_for_safe_use_of_pyrophoric_organolithium_reagents.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/OrganolithiumReagents.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/OrganolithiumReagents.pdf
http://www.ichemical.com/products/1888-75-1.html
http://www.ichemical.com/products/1888-75-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][4]

Isopropyllithium
Emergency Event

Spill Response Fire F\'srsponse Personal Exposure

Assess Spill Size Identify Fire Type Route of Exposure

Small arge (Contact nhalation

Skin/Eye Contact:
Large Spill (>1L); n Personnel Fire: g’

: . + :

1. Evacuate Area. Reagent Fire: 1. Use Safety Shower IMMEDIATELY. 1. Flush with water for 15+ min Inhalation:

1. Use ABC dry powder extinguisher. (shower/eyewash). 1. Move to fresh air.
2. Activate Fire Alarm. 2. Remove contaminated clothing.
2. Do NOT use water or CO2 : " 2. Remove clothing/contacts. 2. Seek medical attention.
3. Call Emergency Services. 3. Seek medical attention.

3. Seek medical attention.

Small Spill (<1L):
1. Cover with dry lime/sand.
2. Do NOT use water.
3. Collect with non-sparking tools
4. Dispose as F waste.

Click to download full resolution via product page
Flowchart for Isopropyllithium Emergency Procedures.

Disposal of Waste

All unused isopropyllithium and contaminated materials must be treated as hazardous waste
and disposed of according to institutional and regulatory guidelines.[7] Pyrophoric reagents
must be "quenched" before they can be collected for disposal.[7]

Experimental Protocol: Quenching of Unused Isopropyllithium

o Setup: Perform the procedure in a fume hood. Use a three-necked flask equipped with a
stirrer, an addition funnel, and a nitrogen inlet. The flask should be placed in a cooling bath

(e.g., ice water).[10]
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« Dilution: Dilute the isopropyllithium solution significantly with an unreactive, high-boiling
point solvent like heptane.[10]

e Quenching: Slowly, and with vigorous stirring, add a solution of isopropanol in heptane from
the addition funnel. The rate of addition should be controlled to keep the temperature
manageable.[10]

o Secondary Quench: After the initial exothermic reaction subsides, slowly add methanol to
guench any remaining reactive material.[10]

o Final Quench: Finally, very slowly add water to ensure all reactive pockets are destroyed.[10]

o Disposal: The resulting non-reactive solution should be collected in a properly labeled
hazardous waste container.

Empty reagent bottles should be rinsed three times with a dry, inert solvent (e.g., heptane).[7]
This rinse solvent must also be quenched using the procedure above. After triple rinsing, the
container should be left open in the back of a fume hood for at least a week before a final water
rinse and disposal.[7] All contaminated materials, such as gloves, syringes, and absorbent,
must be collected in a designated hazardous waste container.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isopropyllithium safety precautions and handling
guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161069#isopropyllithium-safety-precautions-and-
handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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